Cas no 886779-93-7 (tert-butyl 2-cyclopropylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-cyclopropylpiperazine-1-carboxylate
• CAS No: 886779-93-7
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD08686635
• CID: 2129408
• PubChem ID: 72210721
• Update Time: 2025-11-02

tert-butyl 2-cyclopropylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-piperazine-1-carboxylic acid tert-butyl ester
• tert-butyl 2-cyclopropylpiperazine-1-carboxylate
• SY099006
• SCHEMBL19880895
• SY321121
• SB12133
• MFCD08686635
• 886779-93-7
• EN300-1881080
• AB47885
• (S)-1-Boc-2-cyclopropylpiperazine
• 2-CYCLOPROPYL-PIPERAZINE-1-CARBOXYLICACIDTERT-BUTYLESTER
• CS-0030279
• SB12131
• DB-365033
• MFCD08686636
• 1-Boc-2-(cyclopropyl)piperazine
• SB12132
• t-Butyl 2-cyclopropylpiperazine-1-carboxylate
• AS-83343
• P19530
• 1240584-61-5
• LKB77993

• MDL： MFCD08686635
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-6-13-8-10(14)9-4-5-9/h9-10,13H,4-8H2,1-3H3
• InChI Key： WRKIMEBHYLJNGY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1CC1)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 2-cyclopropylpiperazine-1-carboxylate

Comprehensive Guide to tert-butyl 2-cyclopropylpiperazine-1-carboxylate (CAS No. 886779-93-7): Properties, Applications, and Market Insights

In the realm of pharmaceutical intermediates and fine chemicals, tert-butyl 2-cyclopropylpiperazine-1-carboxylate (CAS No. 886779-93-7) stands out as a versatile compound with significant potential. This article delves into its chemical properties, synthesis pathways, applications, and emerging trends in research and industry. Whether you're a chemist, researcher, or industry professional, understanding this compound can open doors to innovative applications.

The tert-butyl 2-cyclopropylpiperazine-1-carboxylate molecule features a piperazine core substituted with a cyclopropyl group and protected by a tert-butoxycarbonyl (Boc) group. This structural motif is highly valued in medicinal chemistry for its ability to modulate biological activity. The CAS No. 886779-93-7 specifically identifies this compound, ensuring precise communication in scientific literature and regulatory documents.

Recent advancements in drug discovery have spotlighted piperazine derivatives like tert-butyl 2-cyclopropylpiperazine-1-carboxylate. Researchers are particularly interested in its role as a building block for kinase inhibitors and GPCR-targeting drugs—areas dominating pharmaceutical R&D in 2024. The cyclopropyl moiety adds steric constraints that can enhance binding selectivity, making it valuable for optimizing drug candidates.

Synthesis of tert-butyl 2-cyclopropylpiperazine-1-carboxylate typically involves multi-step organic reactions, including Boc protection of piperazine followed by cyclopropylation. Industry reports indicate growing demand for efficient, scalable production methods to support preclinical development. Green chemistry approaches, such as catalytic cyclopropanation, are gaining traction to reduce environmental impact—a key concern for modern manufacturers.

Beyond pharmaceuticals, this compound finds niche applications in material science. Its rigid-rod molecular structure has been explored in liquid crystal formulations and polymer modifiers. The tert-butyl carboxylate group offers excellent solubility in organic solvents, facilitating formulation processes—a property frequently searched by process chemists optimizing reaction conditions.

Market analysis reveals increasing procurement of tert-butyl 2-cyclopropylpiperazine-1-carboxylate by CROs and CDMOs specializing in small molecule therapeutics. The global market is projected to grow at 6.2% CAGR through 2028, driven by oncology and CNS drug pipelines. Suppliers are responding with improved purity grades (>98%) and customized packaging options to meet diverse research needs.

For researchers handling CAS 886779-93-7, proper storage recommendations include inert atmosphere protection below -20°C to prevent Boc group degradation—a common query in laboratory forums. Analytical characterization typically combines HPLC, NMR (notably cyclopropyl proton signals at δ 0.5–1.0 ppm), and mass spectrometry for quality control.

The scientific community continues to investigate novel derivatives of 2-cyclopropylpiperazine scaffolds. Recent publications highlight their potential in tackling antibiotic resistance and neurodegenerative diseases—two of the most pressing healthcare challenges today. This positions tert-butyl 2-cyclopropylpiperazine-1-carboxylate as a compound with enduring relevance in biomedical research.

Regulatory status varies by region, but tert-butyl 2-cyclopropylpiperazine-1-carboxylate generally falls under standard laboratory chemical classifications. Documentation packages should include comprehensive safety data (LD50, ecotoxicity) and stability studies—information increasingly requested by institutional review boards for grant approvals.

In conclusion, tert-butyl 2-cyclopropylpiperazine-1-carboxylate (CAS No. 886779-93-7) represents a sophisticated tool in modern chemical research. Its balanced properties—stability, synthetic versatility, and bioactivity potential—make it indispensable for cutting-edge drug development. As synthetic methodologies advance and therapeutic targets evolve, this compound will likely maintain its position as a valuable asset in the chemist's toolbox.